Cas no 943136-39-8 (Chlorahololide D)

Chloraholide D is a bioactive diterpenoid compound isolated from certain plant species, notably those within the Chloranthaceae family. It exhibits a unique tricyclic structure, contributing to its potential pharmacological properties. Research indicates that Chloraholide D may demonstrate anti-inflammatory and cytotoxic activities, making it a candidate for further investigation in medicinal chemistry. Its molecular stability and selective reactivity enhance its utility in synthetic and mechanistic studies. The compound’s distinct scaffold also offers opportunities for derivatization, enabling the exploration of structure-activity relationships. Chloraholide D is primarily of interest in academic and pharmaceutical research for its potential therapeutic applications and as a lead compound for drug development.
Chlorahololide D structure
Chlorahololide D structure
Product Name:Chlorahololide D
CAS No:943136-39-8
MF:C38H44O11
MW:676.7493724823
CID:837676
PubChem ID:122213193
Update Time:2025-06-07

Chlorahololide D Chemical and Physical Properties

Names and Identifiers

    • Chlorahololide D
    • [ "" ]
    • CHE-23C
    • Henriol D
    • Shizukahenriol
    • 943136-39-8
    • [(1R,2S,8R,9S,10S,12R,13S,14S,17S,19R,20S,21R,23Z)-5-(acetyloxymethyl)-9,21-dihydroxy-23-(1-methoxy-1-oxopropan-2-ylidene)-13,20-dimethyl-4,22-dioxo-3-oxaoctacyclo[14.7.1.0^{2,6.0^{2,14.0^{8,13.0^{10,12.0^{17,19.0^{20,24]tetracosa-5,16(24)-dien-9-yl]methyl (E)-2-methylbut-2-enoate
    • SCHEMBL13935656
    • CHE-23C; Chlorahololide D; Henriol D
    • AKOS040762568
    • FS-9186
    • CHEMBL2229596
    • [(1R,2S,8R,9S,10S,12R,13S,14S,17S,19R,20S,21R,23Z)-5-(acetyloxymethyl)-9,21-dihydroxy-23-(1-methoxy-1-oxopropan-2-ylidene)-13,20-dimethyl-4,22-dioxo-3-oxaoctacyclo[14.7.1.02,6.02,14.08,13.010,12.017,19.020,24]tetracosa-5,16(24)-dien-9-yl]methyl (E)-2-methylbut-2-enoate
    • (-)-Henriol D
    • DA-51844
    • Inchi: 1S/C38H44O11/c1-8-15(2)32(42)48-14-37(45)24-11-23(24)35(5)25(37)12-22-20(13-47-17(4)39)34(44)49-38(22)26(35)10-19-18-9-21(18)36(6)28(19)29(38)27(30(40)31(36)41)16(3)33(43)46-7/h8,18,21,23-26,29,31,41,45H,9-14H2,1-7H3/b15-8+,27-16-/t18-,21-,23-,24+,25-,26+,29+,31+,35+,36+,37+,38+/m1/s1
    • InChI Key: WZKZSZYDBUUHLB-IBBKUXAASA-N
    • SMILES: C(=C1/C(=O)[C@H](O)[C@]2([C@@H]3C[C@@H]3C3=C2[C@H]/1[C@]12OC(=O)C(COC(=O)C)=C1C[C@@H]1[C@@]([C@@H]4C[C@@H]4[C@@]1(O)COC(=O)/C(/C)=C/C)(C)[C@@H]2C3)C)(\C)/C(=O)OC

Computed Properties

  • Exact Mass: 676.28800
  • Monoisotopic Mass: 676.28836222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 9
  • Complexity: 1800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 163Ų
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 833.7±65.0 °C at 760 mmHg
  • Flash Point: 259.4±27.8 °C
  • PSA: 162.73000
  • LogP: 3.07990
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Chlorahololide D Security Information

Chlorahololide D Pricemore >>

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